Ethyl 2-(naphthalen-1-yloxy)acetate
Overview
Description
Ethyl 2-(naphthalen-1-yloxy)acetate, also known as ENO, is a chemical compound that has been used in a variety of laboratory experiments and research applications. It is a colorless to pale yellow liquid with a strong odor. It is relatively stable and has a low toxicity. ENO has been used in the synthesis of a wide range of compounds, and its applications in scientific research have been increasing in recent years.
Scientific Research Applications
Chemical Synthesis
Ethyl 2-(naphthalen-1-yloxy)acetate is used in chemical synthesis . It’s a solid substance and is considered a key organic compound .
Crystallography
The compound is used in crystallography studies . The crystal structure of 2-(naphthalen-1-yl)ethyl 2-acetoxybenzoate, a related compound, has been studied in detail . This research provides valuable insights into the atomic coordinates and displacement parameters of the compound .
Cancer Research
Ethyl 2-(naphthalen-1-yloxy)acetate has been used in cancer research . Specifically, it’s been used in the design and synthesis of a series of 2-(naphthalen-1-yloxy)-N-phenylacetamide derivatives, which are new inhibitors of the Transient receptor potential melastatin 4 (TRPM4) . TRPM4 is considered a potential target for cancer and other human diseases .
Medicine
The compound is used in the field of medicine . It’s an intermediate for the synthesis of some isoindolinone compounds . These compounds have potential applications in various areas of medicine .
Organic Synthesis
Ethyl 2-(naphthalen-1-yloxy)acetate is used in organic synthesis . As an intermediate, it plays a crucial role in the synthesis of various organic compounds .
Fine Chemicals
The compound is used in the production of fine chemicals . Its unique structure and properties make it a valuable component in the synthesis of fine chemicals .
properties
IUPAC Name |
ethyl 2-naphthalen-1-yloxyacetate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14O3/c1-2-16-14(15)10-17-13-9-5-7-11-6-3-4-8-12(11)13/h3-9H,2,10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HFLLBKYQSRBNPN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)COC1=CC=CC2=CC=CC=C21 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60872023 |
Source
|
| Record name | Ethyl [(naphthalen-1-yl)oxy]acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60872023 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(naphthalen-1-yloxy)acetate | |
CAS RN |
41643-81-6 |
Source
|
| Record name | Ethyl [(naphthalen-1-yl)oxy]acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60872023 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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